Cas no 1286208-53-4 ((S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride)

• Product Name: (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride
• CAS No: 1286208-53-4
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• CID: 4788260
• Update Time: 2025-10-29

(S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride

• Inchi： 1S/C7H14N2O.ClH/c1-2-7(10)9-4-3-6(8)5-9;/h6H,2-5,8H2,1H3;1H/t6-;/m0./s1
• InChI Key： SWFBCKALSKMABH-RGMNGODLSA-N
• SMILES： Cl.O=C(CC)N1CC[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 46.3

Additional information on (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride

Recent Advances in the Study of (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride (CAS: 1286208-53-4)

The compound (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride (CAS: 1286208-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting the central nervous system (CNS) and metabolic disorders. Recent studies have focused on its role in the development of novel therapeutic agents, owing to its unique structural features and pharmacological properties.

One of the most notable applications of (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride is its use in the synthesis of selective dopamine D3 receptor antagonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity and selectivity for the D3 receptor, making them promising candidates for the treatment of addiction and Parkinson's disease. The study highlighted the importance of the (S)-configuration in achieving optimal binding interactions with the receptor.

In addition to its CNS applications, recent research has explored the potential of (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride in the development of antiviral agents. A preprint published in BioRxiv in early 2024 reported that certain derivatives of this compound exhibit inhibitory activity against SARS-CoV-2 main protease (Mpro). The researchers utilized molecular docking and in vitro assays to demonstrate that the compound's pyrrolidine moiety plays a critical role in binding to the protease active site.

The synthetic routes for (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride have also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable, enantioselective synthesis method that achieves >99% ee and high yield (85%) under mild reaction conditions. This advancement addresses previous challenges in large-scale production and ensures a reliable supply for further pharmacological studies.

Pharmacokinetic studies of (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride derivatives have revealed favorable properties, including good blood-brain barrier penetration and metabolic stability. Research published in Drug Metabolism and Disposition (2023) showed that the hydrochloride salt form significantly improves the compound's aqueous solubility without compromising its bioavailability, making it particularly suitable for oral formulations.

Looking forward, the versatility of (S)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride as a building block continues to drive innovation in drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for various indications, including neuropathic pain and type 2 diabetes. The compound's unique combination of structural flexibility and chiral specificity positions it as a valuable tool in the development of next-generation therapeutics.